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Quantitative Data (if

Plant Source Plant Part Key Information .
available)

Bauhinia variegata Leaves Documented source; contains Specific concentration
(Orchid Tree) narcissin [1]. not provided [1].
Hippophae rhamnoides Not Known source of Isorhamnetin-3-  Specific concentration
L. (Sea Buckthorn) Specified O-rutinoside (narcissin) [2]. not provided [2].
Calendula officinalis Not Known source of Isorhamnetin-3-  Specific concentration
(Marigold) Specified O-rutinoside (narcissin) [2]. not provided [2].

Experimental Protocols for Flavonoid Analysis

For identifying and quantifying flavonoids like narcissin in plant matrices, the general methodology

involves three key stages [3]. The following workflow outlines a common approach using advanced

techniques:
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Stage 1: Sample Preparation

¢ Drying and Comminution: Plant material should be dried (air, oven, or freeze-dried) and ground to a
fine powder to increase the surface area for extraction [4] [3]. Some protocols aim for a final moisture
content of 5-10% dry weight for certain extraction methods [4].

Stage 2: Compound Extraction

Emerging green technologies are increasingly used to replace conventional solvents [3].

e Maceration: Soaking plant powder in a solvent (e.g., methanol, ethanol, hydro-alcoholic mixtures) for
an extended period with agitation [1].

¢ Soxhlet Extraction: A classical, exhaustive method using heated solvents; often used as a
benchmark for yield comparison [4].

e Supercritical Fluid Extraction (SFE): Using supercritical CO2 (scCO3), often with modifiers like
ethanol, to selectively extract target compounds. Yield and selectivity are largely controlled by tuning
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pressure and temperature to adjust CO2 density [4].
e Natural Deep Eutectic Solvents (NADES): Considered a green alternative to volatile organic
solvents (VOCs) [4].

Stage 3: Analysis and Identification

¢ Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS/MS): A powerful
technique for precise identification. Metabolites are identified by comparing their retention times and
high-resolution mass spectra with those in databases or standard compounds [5].

¢ High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD/UV): Used
for quantification once compounds are identified. Concentrations are determined by comparing peak

areas with standard curves [1].
¢ High-Performance Thin-Layer Chromatography (HPTLC): Also used for the quantification of

flavonoid content in plant extracts [1].

Biosynthetic Pathway of Narcissin

Narcissin is an isorhamnetin flavonoid conjugated with a disaccharide (rutinose). The following diagram
illustrates its biosynthetic relationship with other key flavonoids, which is relevant for understanding its

natural occurrence.
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Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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